Cas no 122867-43-0 (Pyrrolidine, 1-(4-chloro-1-oxobutyl)-)

• Product Name: Pyrrolidine, 1-(4-chloro-1-oxobutyl)-
• CAS No: 122867-43-0
• MF: C₈H₁₄ClNO
• MW: 175.655861377716
• CID: 3693114
• PubChem ID: 304079
• Update Time: 2025-06-13

Pyrrolidine, 1-(4-chloro-1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-(4-chloro-1-oxobutyl)-
• 4-chloro-1-(pyrrolidin-1-yl)butan-1-one
• 122867-43-0
• 1-(4-chloro-1-oxobutyl)pyrrolidine
• NSC195007
• 1(4-chloro-1-oxobutyl)pyrrolidine
• CS-0259330
• NSC-195007
• SCHEMBL7300659
• G39526
• AKOS000147071
• 855-500-9
• OWZIEPLJGKVJOC-UHFFFAOYSA-N
• EN300-7300104

• Inchi： 1S/C8H14ClNO/c9-5-3-4-8(11)10-6-1-2-7-10/h1-7H2
• InChI Key： OWZIEPLJGKVJOC-UHFFFAOYSA-N
• SMILES： C(N1CCCC1)(=O)CCCCl

Computed Properties

• Exact Mass: 175.0763918Da
• Monoisotopic Mass: 175.0763918Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 1.1

Additional information on Pyrrolidine, 1-(4-chloro-1-oxobutyl)-

Comprehensive Overview of Pyrrolidine, 1-(4-chloro-1-oxobutyl)- (CAS No. 122867-43-0)

Pyrrolidine, 1-(4-chloro-1-oxobutyl)- (CAS No. 122867-43-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyrrolidine backbone and 4-chloro-1-oxobutyl substituent, is widely utilized in the synthesis of bioactive molecules. Its unique structural features make it a valuable intermediate in the development of novel therapeutic agents, particularly in the fields of medicinal chemistry and drug discovery.

The growing interest in Pyrrolidine, 1-(4-chloro-1-oxobutyl)- is driven by its versatility in organic synthesis. Researchers are increasingly exploring its potential as a building block for heterocyclic compounds, which are pivotal in designing small-molecule inhibitors and enzyme modulators. With the rise of precision medicine and targeted therapies, this compound has become a focal point for studies aiming to address unmet medical needs, such as neurodegenerative diseases and cancer therapeutics.

One of the most frequently searched questions about Pyrrolidine, 1-(4-chloro-1-oxobutyl)- revolves around its synthetic applications. How is this compound synthesized, and what are its key reaction pathways? The answer lies in its ability to undergo nucleophilic substitution and acylations, making it a versatile reagent for constructing complex molecular architectures. Additionally, its chloro and keto functional groups offer multiple sites for further chemical modifications, enabling the creation of diverse derivatives.

Another hot topic in the scientific community is the safety profile and handling precautions of Pyrrolidine, 1-(4-chloro-1-oxobutyl)-. While it is not classified as a hazardous material, proper laboratory practices are essential to ensure safe usage. Researchers often inquire about its storage conditions, solubility, and stability, which are critical for optimizing experimental outcomes. This compound is typically stored under anhydrous conditions to prevent degradation, and its solubility in common organic solvents like DMSO and dichloromethane facilitates its use in various reactions.

The pharmacological potential of Pyrrolidine, 1-(4-chloro-1-oxobutyl)- is another area of intense exploration. Recent studies have highlighted its role in the development of GPCR ligands and kinase inhibitors, which are crucial for treating chronic inflammatory conditions and metabolic disorders. Its structural similarity to naturally occurring alkaloids further enhances its appeal as a scaffold for bioactive molecule design. As the demand for innovative therapeutics grows, this compound is poised to play a pivotal role in advancing drug development pipelines.

From an industrial perspective, Pyrrolidine, 1-(4-chloro-1-oxobutyl)- is gaining traction as a high-value intermediate in the fine chemicals sector. Manufacturers are investing in scalable synthetic routes to meet the rising demand from pharmaceutical companies and research institutions. The compound's compatibility with green chemistry principles, such as catalytic processes and solvent-free reactions, aligns with the global push for sustainable chemical production.

In conclusion, Pyrrolidine, 1-(4-chloro-1-oxobutyl)- (CAS No. 122867-43-0) is a multifaceted compound with broad applications in synthetic chemistry and drug discovery. Its structural versatility, coupled with its relevance to cutting-edge research areas like precision medicine and sustainable chemistry, ensures its continued prominence in scientific discourse. As researchers uncover new synthetic methodologies and biological activities, this compound will remain a cornerstone of innovative chemical solutions.